Cas no 1824732-86-6 (1-Aminohept-3-en-2-ol)

• Product Name: 1-Aminohept-3-en-2-ol
• CAS No: 1824732-86-6
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6160674
• PubChem ID: 131232282
• Update Time: 2025-11-01

1-Aminohept-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-aminohept-3-en-2-ol
• EN300-1848430
• 1824732-86-6
• 1-Aminohept-3-en-2-ol

• Inchi： 1S/C7H15NO/c1-2-3-4-5-7(9)6-8/h4-5,7,9H,2-3,6,8H2,1H3/b5-4+
• InChI Key： IWBZSPCFSFRKHI-SNAWJCMRSA-N
• SMILES： OC(CN)/C=C/CCC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Aminohept-3-en-2-ol

Research Brief on 1-Aminohept-3-en-2-ol (CAS: 1824732-86-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1-Aminohept-3-en-2-ol (CAS: 1824732-86-6) is a chiral amino alcohol derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile building block for the synthesis of bioactive molecules and drug candidates. Recent studies have explored its utility in asymmetric synthesis, medicinal chemistry, and as a precursor for novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to 1-Aminohept-3-en-2-ol, focusing on its synthesis, biological activities, and potential industrial applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficient enantioselective synthesis of 1-Aminohept-3-en-2-ol using a novel catalytic system. The study highlighted the compound's role as a key intermediate in the synthesis of β-amino alcohols, which are crucial for developing inhibitors of enzymes such as proteases and kinases. The catalytic process achieved an impressive enantiomeric excess (ee) of 98%, making it a promising method for large-scale production. Furthermore, the study revealed that derivatives of 1-Aminohept-3-en-2-ol exhibited moderate inhibitory activity against SARS-CoV-2 main protease, suggesting its potential in antiviral drug development.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where 1-Aminohept-3-en-2-ol was utilized as a scaffold for designing novel antimicrobial agents. The research team synthesized a series of derivatives and evaluated their activity against multidrug-resistant bacterial strains. Several compounds displayed potent antibacterial effects, particularly against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies indicated that these derivatives likely target bacterial cell wall biosynthesis, providing a mechanistic basis for their activity.

Beyond its pharmaceutical applications, 1-Aminohept-3-en-2-ol has also found use in chemical biology as a tool for studying protein-ligand interactions. A recent study in ACS Chemical Biology (2024) described the incorporation of this compound into fluorescent probes for visualizing enzyme activity in live cells. The probes demonstrated high selectivity and sensitivity, enabling real-time monitoring of enzymatic processes involved in cancer metabolism. This innovation opens new avenues for diagnostic and therapeutic applications in oncology.

In conclusion, 1-Aminohept-3-en-2-ol (CAS: 1824732-86-6) represents a promising compound with diverse applications in drug discovery and chemical biology. Recent studies have highlighted its potential as a synthetic intermediate, antimicrobial agent, and molecular probe. Future research should focus on optimizing its pharmacological properties and exploring its utility in other therapeutic areas. The continued investigation of this compound and its derivatives is expected to yield significant contributions to the field of medicinal chemistry and beyond.